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Compound of Interest

Compound Name: IR-825

Cat. No.: B15554114

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core spectral and physical properties of
the near-infrared (NIR) fluorescent dye, IR-825. It is intended to be a valuable resource for
researchers and professionals engaged in drug development and various biomedical
applications, particularly in the field of photothermal therapy.

Core Properties of IR-825

IR-825 is a heptamethine cyanine dye distinguished by its strong absorption and fluorescence
in the near-infrared spectrum. Structurally, it possesses a carboxyl group, rendering it suitable
for covalent conjugation to various molecules such as proteins, antibodies, and nanoparticles,
thereby enabling targeted delivery and imaging. Its primary application lies in the realm of
photothermal therapy (PTT), where its ability to convert light energy into heat is harnessed for
therapeutic purposes.

Physicochemical Properties

The fundamental physicochemical characteristics of IR-825 are summarized in the table below.
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Property Value

Chemical Formula Cs4HasBrCIN20a4

Molecular Weight 904.34 g/mol

Solubility Soluble in DMSO (4.55 mg/mL with heating)
Storage Conditions Long-term storage at -20°C is recommended

Spectral Properties

Precise spectral data for IR-825 is not readily available in the public domain. However, based
on its use in photothermal therapy with 808 nm lasers and data from structurally similar dyes,
the following are representative spectral properties. The data presented below is for the closely
related dye, IR-820, in methanol and should be considered as an approximation for IR-825.

Representative Value (for .
Spectral Property T T P ) Unit
- in Methano

Absorption Maximum (Amax) 820 nm

Emission Maximum (Aem) 850 nm

Molar Extinction Coefficient (g) 198,181 L-mol-t.cm~t
Fluorescence Quantum Yield Not available; typically low for

(®f) PTT agents

Note: The fluorescence quantum yield for dyes effective in photothermal therapy is inherently
low, as the desired energy conversion pathway is non-radiative decay in the form of heat rather
than the emission of photons.

Experimental Protocols

This section outlines the general methodologies for the characterization of the spectral
properties of IR-825 and its application in photothermal therapy.

Measurement of Absorbance and Fluorescence Spectra
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Objective: To determine the absorption and emission maxima of IR-825.
Methodology:

o Preparation of Stock Solution: Prepare a stock solution of IR-825 in a suitable solvent, such
as dimethyl sulfoxide (DMSO). Due to its moderate solubility, sonication and gentle heating
(e.g., to 60°C) may be necessary for complete dissolution.[1]

e Working Solution: From the stock solution, prepare a dilute working solution in the desired
solvent for spectral analysis (e.g., methanol or phosphate-buffered saline, PBS). The
concentration should be adjusted to yield an absorbance value between 0.1 and 0.5 at the
absorption maximum to ensure linearity.

e Absorbance Measurement:
o Use a UV-Vis-NIR spectrophotometer.

o Record the absorbance spectrum over a wavelength range of approximately 600 nm to
900 nm.

o The wavelength at which the highest absorbance is recorded is the absorption maximum
(Amax).

e Fluorescence Measurement:
o Use a spectrofluorometer equipped with a near-infrared detector.
o Excite the sample at its absorption maximum (Amax).

o Record the emission spectrum at a 90-degree angle to the excitation beam. The emission
wavelength range should be scanned from just above the excitation wavelength to
approximately 1000 nm.

o The wavelength at which the highest fluorescence intensity is observed is the emission
maximum (Aem).

Determination of Molar Extinction Coefficient
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Objective: To quantify the light-absorbing capacity of IR-825 at a specific wavelength.
Methodology:

o Serial Dilutions: Prepare a series of dilutions of IR-825 in a suitable solvent with known
concentrations.

o Absorbance Measurement: Measure the absorbance of each dilution at the absorption
maximum (Amax) using a spectrophotometer with a cuvette of a known path length (typically 1
cm).

o Beer-Lambert Law Calculation: The molar extinction coefficient (€) is calculated using the
Beer-Lambert law: A = ecl, where:

A is the absorbance.

o

€ is the molar extinction coefficient.

[¢]

o

c is the molar concentration of the dye.

[e]

| is the path length of the cuvette in cm. A plot of absorbance versus concentration should
yield a straight line with a slope equal to €l.

In Vitro Photothermal Therapy Workflow

Objective: To evaluate the efficacy of IR-825 in inducing cell death upon laser irradiation.
Methodology:

e Cell Culture: Culture a relevant cancer cell line (e.g., HeLa, MCF-7) in appropriate cell
culture plates.

 Incubation with IR-825: Treat the cells with varying concentrations of IR-825 (often
encapsulated in a nanocarrier for enhanced delivery) and incubate for a predetermined
period to allow for cellular uptake.

e Laser Irradiation: Expose the cells to an 808 nm NIR laser at a specific power density (e.g., 1
W/cm?) for a defined duration.
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o Cell Viability Assay: After irradiation, assess cell viability using a standard method such as
the MTT assay or live/dead staining with fluorescence microscopy. A significant decrease in
the viability of cells treated with IR-825 and subjected to laser irradiation, compared to
control groups (no dye, no laser, or dye only), indicates a photothermal effect.

Visualizations

The following diagrams illustrate key experimental workflows related to the characterization and
application of IR-825.
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Diagram 1: Workflow for Spectral Characterization of IR-825.
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Diagram 2: Experimental Workflow for In Vitro Photothermal Therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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